Cas no 2034361-10-7 (ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate)

• Product Name: ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate
• CAS No: 2034361-10-7
• MF: C₁₃H₁₈N₄O₄
• MW: 294.306422710419
• CID: 5352286
• Update Time: 2025-06-22

ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(6-hydroxypyrimidine-4-carboxamido)piperidine-1-carboxylate
• ethyl 4-[(6-oxo-1H-pyrimidine-4-carbonyl)amino]piperidine-1-carboxylate
• ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate

• Inchi： 1S/C13H18N4O4/c1-2-21-13(20)17-5-3-9(4-6-17)16-12(19)10-7-11(18)15-8-14-10/h7-9H,2-6H2,1H3,(H,16,19)(H,14,15,18)
• InChI Key： UPABJUWAJNARJI-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(C1=CC(NC=N1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 492
• XLogP3: -0.4
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate

Professional Introduction to Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate (CAS No. 2034361-10-7)

Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2034361-10-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate incorporates a piperidine ring linked to an esterified carboxylate group, further connected to a hydroxypyrimidine moiety via an amide bond. This configuration not only contributes to its distinct chemical behavior but also opens up possibilities for diverse biological interactions.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The presence of both hydroxypyrimidine and piperidine functionalities makes this compound a versatile scaffold for medicinal chemists. The hydroxypyrimidine part can serve as a hydrogen bond acceptor, crucial for binding to biological targets, while the piperidine ring enhances solubility and metabolic stability, making it an attractive candidate for further pharmacological exploration.

Recent research in the field of bioorganic chemistry has highlighted the importance of heterocyclic compounds in drug design. Specifically, piperidine derivatives have been extensively studied for their role in modulating various biological pathways. The incorporation of a pyrimidine moiety into such structures has been shown to enhance binding affinity and selectivity towards therapeutic targets. For instance, studies have demonstrated that compounds with similar scaffolds exhibit promising activity against enzymes involved in cancer progression and inflammatory diseases.

The amide linkage in Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate not only provides structural rigidity but also allows for functionalization at multiple sites. This flexibility is particularly valuable when designing molecules intended for targeted therapy. Researchers have leveraged this property to develop analogs with enhanced pharmacokinetic profiles, including improved bioavailability and reduced toxicity. Such advancements are critical in translating laboratory findings into effective clinical treatments.

In the context of current pharmaceutical research, Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate aligns with the growing trend towards personalized medicine. The compound's unique structure suggests potential applications in addressing specific genetic mutations or metabolic pathways associated with diseases. By tailoring the substituents on the piperidine and hydroxypyrimidine rings, scientists can fine-tune the biological activity of the molecule, making it a powerful tool for developing precision therapeutics.

The ester group in Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate also plays a crucial role in its chemical reactivity. Ester functionalities are well-known for their ability to undergo various transformations, including hydrolysis and transesterification, which can be exploited in drug synthesis and delivery systems. This characteristic makes the compound particularly interesting for researchers exploring prodrug strategies or novel delivery mechanisms.

From a computational chemistry perspective, the molecular dynamics of Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate have been extensively simulated to understand its interactions with biological targets. These simulations have provided valuable insights into the compound's binding affinity and mode of action. For example, studies using molecular docking techniques have identified specific residues on target proteins that interact with key functional groups on the molecule. This information has been instrumental in guiding the design of next-generation derivatives with improved therapeutic efficacy.

The environmental impact of pharmaceutical compounds is another critical consideration in modern drug development. Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate has been evaluated for its biodegradability and potential ecological effects. Preliminary data suggest that the compound exhibits moderate stability under environmental conditions but can be metabolized by microbial enzymes into less toxic derivatives. This finding is reassuring from an environmental safety standpoint and underscores the importance of green chemistry principles in pharmaceutical design.

Future research directions for Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate include exploring its potential as an intermediate in larger synthetic pathways and investigating its interactions with complex biological systems. Collaborative efforts between synthetic chemists and biochemists are essential to unlock the full therapeutic potential of this compound. By combining experimental data with advanced computational models, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion, Ethyl 4-(6-hydroxypyrimidine-4-amido)piperidine-1-carboxylate (CAS No. 2034361-10-7) stands as a testament to the innovative spirit of modern pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to evolve, this compound will likely play a pivotal role in addressing some of today's most pressing medical challenges.